Cas no 31575-15-2 (3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one)

• Product Name: 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one
• CAS No: 31575-15-2
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD02955593
• CID: 880932
• PubChem ID: 5400565
• Update Time: 2025-10-19

3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-ETHYL-7-HYDROXY-4,8-DIMETHYL-2H-CHROMEN-2-ONE
• 3-Ethyl-4,8-dimethyl-7-hydroxycumarin
• 3-ethyl-7-hydroxy-4,8-dimethyl-2H-1-benzopyran-2-one
• 3-ethyl-7-hydroxy-4,8-dimethyl-chromen-2-one
• AC1NTBK2
• AO-375
• CHEMBL1819433
• Oprea1_682145
• ALBB-015653
• 3-Ethyl -7-hydroxy-4,8-dimethyl -2h-chromen-2-one
• AO-375/14491010
• STL457154
• CS-0296542
• DB-315383
• MFCD02955593
• DTXSID50419880
• SR-01000498860
• AKOS001662527
• EU-0012367
• 3-ethyl-7-hydroxy-4,8-dimethylchromen-2-one
• LS-04894
• 2H-1-benzopyran-2-one, 3-ethyl-7-hydroxy-4,8-dimethyl-
• 31575-15-2
• SR-01000498860-1
• EN300-302504
• 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one

• MDL： MFCD02955593
• Inchi： 1S/C13H14O3/c1-4-9-7(2)10-5-6-11(14)8(3)12(10)16-13(9)15/h5-6,14H,4H2,1-3H3
• InChI Key： GNXXGLPSRSIGOY-UHFFFAOYSA-N
• SMILES： O1C(C(CC)=C(C)C2C=CC(=C(C)C1=2)O)=O

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one

Introduction to 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one (CAS No. 31575-15-2)

3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one, identified by its Chemical Abstracts Service (CAS) number 31575-15-2, is a heterocyclic organic compound belonging to the chromenone class. This molecule has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research due to its structural complexity and potential biological activities. The presence of multiple functional groups, including hydroxyl and methyl substituents, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The chromenone core of 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one is a fused bicyclic system consisting of a benzene ring and a pyranone ring. This structural motif is well-documented for its pharmacological properties, particularly in the context of antioxidant, anti-inflammatory, and antimicrobial applications. The hydroxyl group at the 7-position and the methyl groups at the 4- and 8-positions contribute to the molecule's reactivity and interaction with biological targets. Such structural features are often exploited in drug design to enhance binding affinity and metabolic stability.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of chromenone derivatives. Studies using molecular docking simulations have identified 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one as a promising candidate for inhibiting enzymes involved in inflammatory pathways. Specifically, preliminary data suggest that this compound may interact with lipoxygenase and cyclooxygenase enzymes, which are key mediators of inflammation. These findings align with the growing interest in natural product-inspired molecules as potential therapeutics.

In addition to its anti-inflammatory potential, 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one has been investigated for its antioxidant properties. Reactive oxygen species (ROS) are implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The ability of chromenones to scavenge ROS has been attributed to their electron-rich aromatic systems. Research has demonstrated that derivatives of this class can modulate oxidative stress by donating hydrogen atoms or electrons to neutralize free radicals. The specific mechanism of action for 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one is currently under investigation but preliminary results are encouraging.

The synthesis of 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step sequences involving condensation reactions, cyclization, and functional group transformations. However, modern methodologies have introduced more efficient strategies, such as one-pot reactions or catalytic processes that minimize byproduct formation. These advances have not only improved yield but also reduced the environmental impact of synthesis. The development of greener solvents and biocatalysts further underscores the progress in sustainable chemical manufacturing.

From a medicinal chemistry perspective, the flexibility of the 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one scaffold allows for extensive structural diversification through derivatization. For instance, introducing nitrogen-containing heterocycles or altering the substitution pattern can lead to novel compounds with enhanced pharmacological profiles. Such modifications are often guided by structure/activity relationship (SAR) studies, which help rationalize changes in biological activity. This iterative approach is crucial for optimizing lead compounds before they enter preclinical testing.

The pharmacokinetic properties of 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one are also a critical consideration in drug development. Absorption, distribution, metabolism, excretion (ADME) studies have been conducted to assess how the molecule behaves within an organism. Factors such as solubility, stability in biological fluids, and metabolic clearance rates determine its potential as a drug candidate. Computational models have been instrumental in predicting these properties early in the discovery process, thereby saving time and resources.

Recent clinical trials have explored chromenone derivatives for various therapeutic applications beyond inflammation and oxidation inhibition. For example, some studies have investigated their role in photoprotection against UV-induced damage due to their ability to absorb harmful radiation wavelengths. Additionally, their antimicrobial activity has been tested against resistant strains of bacteria and fungi. These findings highlight the broad therapeutic spectrum that molecules like 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one may offer.

The future direction of research on 3-Ethyl-7-hydroxy-4,8-dimethyl-2H-chromen-2-one lies in translating preclinical findings into clinical practice. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through regulatory approvals and market introduction. Innovations in drug delivery systems may also enhance its efficacy by improving bioavailability or targeting specific tissues affected by disease states.

In conclusion,3-Ethyl -7 -hydroxy -4 , 8 -dimethyl - 2 H -chromen - 2 -one (CAS No .31575 -15 - 2 ) represents a structurally intriguing compound with significant potential in pharmaceutical applications . Its unique combination of functional groups , coupled with promising biological activities , makes it an attractive candidate for further investigation . As research continues , new insights into its mechanisms of action will likely emerge , paving the way for novel therapeutic strategies . The ongoing development efforts underscore the importance of such molecules in addressing unmet medical needs.